Cas no 61325-04-0 (3-Thiophenecarboxylic acid, 5-ethyl-2-[(4-fluoro-2-nitrophenyl)amino]-)

• Product name: 3-Thiophenecarboxylic acid, 5-ethyl-2-[(4-fluoro-2-nitrophenyl)amino]-
• CAS No: 61325-04-0
• MF: C₁₃H₁₁FN₂O₄S
• MW: 310.300845384598
• CID: 483934
• PubChem ID: 20387668

3-Thiophenecarboxylic acid, 5-ethyl-2-[(4-fluoro-2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-ethyl-2-[(4-fluoro-2-nitrophenyl)amino]-
• 5-ethyl-2-(4-fluoro-2-nitroanilino)thiophene-3-carboxylic acid
• DTXSID40606560
• 61325-04-0
• SCHEMBL11528849

• Inchi： InChI=1S/C13H11FN2O4S/c1-2-8-6-9(13(17)18)12(21-8)15-10-4-3-7(14)5-11(10)16(19)20/h3-6,15H,2H2,1H3,(H,17,18)
• InChI Key： NBQNGKNYCQDCEE-UHFFFAOYSA-N
• SMILES： CCC1=CC(=C(S1)NC2=C(C=C(C=C2)F)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 310.04243
• Monoisotopic Mass: 310.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 92.47